Cas no 2171419-95-5 ((3R)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}pentanoic acid)

• Product Name: (3R)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}pentanoic acid
• CAS No: 2171419-95-5
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6415121
• PubChem ID: 165533083
• Update Time: 2025-06-08

(3R)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}pentanoic acid
• 2171419-95-5
• (3R)-3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methyloxolan-3-yl]formamido}pentanoic acid
• EN300-1575418

• Inchi： 1S/C26H30N2O6/c1-3-16(12-23(29)30)27-24(31)26(2)15-33-14-22(26)28-25(32)34-13-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21-22H,3,12-15H2,1-2H3,(H,27,31)(H,28,32)(H,29,30)/t16-,22?,26?/m1/s1
• InChI Key： ZUNVLAJEZLKLMX-MTLSGOKSSA-N
• SMILES： O1CC(C(C(N[C@@H](CC(=O)O)CC)=O)(C)C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 114Ų

Additional information on (3R)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}pentanoic acid

Introduction to (3R)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}pentanoic Acid (CAS No. 2171419-95-5)

(3R)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}pentanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2171419-95-5, represents a convergence of advanced chemical synthesis and biological activity, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound is characterized by a complex arrangement of functional groups, including an amino group, a formamido moiety, and a pentanoic acid backbone. The presence of these elements not only contributes to its unique chemical properties but also suggests a broad spectrum of biological interactions. Specifically, the 9H-fluoren-9-ylmethoxycarbonyl group is a key feature that enhances the compound's stability and reactivity, making it an attractive candidate for further exploration in drug design.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The (3R)-configuration of this compound is particularly noteworthy, as it suggests a high degree of stereoselectivity, which is often crucial for achieving desired pharmacological effects. This stereochemical property has been the focus of several studies aimed at understanding how it influences the compound's interaction with biological targets.

The 3-methyloxolan-3-ylformamido moiety in the molecule adds another layer of complexity, providing a scaffold that can be modified to enhance bioavailability and target specificity. This region has been extensively studied in the context of designing molecules that can interact with enzymes and receptors in a highly selective manner. The combination of these features makes this compound a promising candidate for further development in areas such as oncology, inflammation, and neurodegenerative diseases.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. By leveraging molecular modeling techniques, scientists have been able to identify potential binding sites and interactions between this compound and its biological targets. These insights have been instrumental in guiding synthetic modifications aimed at optimizing its pharmacological profile.

The synthesis of this compound represents a significant achievement in organic chemistry, demonstrating the ability to construct complex molecules with high precision. The use of advanced synthetic methodologies has allowed researchers to access novel derivatives that may exhibit enhanced therapeutic potential. This progress underscores the importance of interdisciplinary approaches in drug discovery, where expertise in chemistry, biology, and computational science converges to drive innovation.

In clinical research settings, the evaluation of this compound has involved both in vitro and in vivo studies to assess its efficacy and safety profiles. Initial findings suggest that it exhibits promising activity against certain disease models, although further studies are needed to fully understand its mechanisms of action and long-term effects. These preliminary results have generated considerable excitement within the scientific community and highlight the potential of this molecule as a lead candidate for future drug development.

The role of fluorinated aromatic groups in medicinal chemistry cannot be overstated. The incorporation of fluorene derivatives into pharmaceutical compounds often enhances their metabolic stability and bioavailability. In the case of this compound, the 9H-fluoren-9-ylmethoxycarbonyl group serves as an effective anchor for further functionalization, allowing for the creation of diverse analogs with tailored properties. This flexibility has been exploited by researchers to develop libraries of compounds that can be screened for activity against various biological targets.

The< strong>pentanoic acid backbone provides a hydrophobic region that can interact favorably with lipid-based membranes, improving cell membrane permeability and facilitating intracellular delivery. This feature is particularly relevant for drugs that need to cross biological barriers to reach their sites of action. Additionally, the presence of multiple reactive sites within the molecule allows for selective modifications that can fine-tune its pharmacokinetic properties.

The stereochemical configuration at the chiral center ((3R)-configuration) is critical for ensuring that the compound interacts correctly with biological receptors. Enantiomers, which are mirror-image isomers differing only in their stereochemistry, can exhibit vastly different biological activities. Therefore, maintaining high enantiomeric purity is essential for achieving desired therapeutic effects without unwanted side reactions. Techniques such as chiral resolution and asymmetric synthesis have been employed to produce this compound with high enantiomeric excess.

The< strong>4-{(9H-fluoren-9-yl)methoxycarbonyl}amino group introduces an amine functionality that can participate in hydrogen bonding interactions with polar residues on biological targets. This capability enhances binding affinity and selectivity, which are key factors in drug design. Furthermore, the methoxycarbonyl moiety provides stability against hydrolysis under physiological conditions while also serving as a handle for further chemical modifications.

In conclusion, (3R)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}pentanoic acid (CAS No.< strong>2171419-95-5) represents an exciting advancement in pharmaceutical chemistry. Its complex structure and unique functional groups make it a versatile tool for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in the development of next-generation therapeutics.